Cas no 2680521-50-8 (tert-butyl (1R)-1-ethynyl-3-azabicyclo3.1.0hexane-3-carboxylate)

• Product Name: tert-butyl (1R)-1-ethynyl-3-azabicyclo3.1.0hexane-3-carboxylate
• CAS No: 2680521-50-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5644932
• PubChem ID: 165914999
• Update Time: 2025-09-26

tert-butyl (1R)-1-ethynyl-3-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1R)-1-ethynyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
• 2680521-50-8
• EN300-28272666
• tert-butyl (1R)-1-ethynyl-3-azabicyclo3.1.0hexane-3-carboxylate

• Inchi： 1S/C12H17NO2/c1-5-12-6-9(12)7-13(8-12)10(14)15-11(2,3)4/h1,9H,6-8H2,2-4H3/t9?,12-/m0/s1
• InChI Key： AGKAYQWMUSFFPK-ACGXKRRESA-N
• SMILES： O(C(C)(C)C)C(N1CC2C[C@@]2(C#C)C1)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų